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Compound of Interest

5,10-Dihydro-5,10-
Compound Name:
dimethylphenazine

Cat. No.: B096816

Essential Safety and Handling Guide for 5,10-
Dihydro-5,10-dimethylphenazine

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 5,10-Dihydro-5,10-dimethylphenazine. Adherence to
these procedures is essential for ensuring personal safety and proper disposal.

Hazard Summary

5,10-Dihydro-5,10-dimethylphenazine is classified as a hazardous substance with the
following primary risks[1][2]:

Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled[1][2][3].

Skin Irritation: Causes skin irritation[1][2].

Eye Irritation: Causes serious eye irritation[1][2].

Respiratory Irritation: May cause respiratory irritation[1].

GHS Hazard Pictograms:
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Pictogram Hazard
! Warning
& Danger (Acute Toxicity)

Hazard Statements:

H301/311/331: Toxic if swallowed, in contact with skin, or if inhaled[1].

H315: Causes skin irritation[1].

H319: Causes serious eye irritation[1].

H335: May cause respiratory irritation[1].

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 5,10-Dihydro-5,10-
dimethylphenazine. This is a summary of recommended PPE; always consult your institution's
specific safety protocols.
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Body Part Required PPE

A NIOSH-approved air-purifying respirator

should be used, especially when engineering
Respiratory controls like fume hoods are not sufficient to

maintain exposure below permissible limits[4].

Work in a well-ventilated area[2][3].

Chemical splash goggles or safety glasses that

meet the ANSI Z.87.1 standard are required. A
Eye and Face i )

face shield should be worn over safety glasses if

there is a risk of splashing or explosion.

Chemical-resistant gloves are essential.
] Disposable nitrile gloves offer good short-term
Hand Protection ]
protection. For prolonged contact, consult the

glove manufacturer's resistance guide.

Alab coat, buttoned and properly fitted, is the

Protective Clothi minimum requirement. For larger quantities or
rotective Clothing ) ] ) )

increased risk of exposure, chemical-resistant

coveralls or an apron should be worn.

Closed-toe and closed-heel shoes that cover the
Footwear entire foot are mandatory. Avoid porous

materials[4].

Operational and Disposal Plans

Follow these step-by-step procedures for the safe handling and disposal of 5,10-Dihydro-5,10-
dimethylphenazine.

Handling Protocol

e Preparation:
o Ensure all necessary PPE is available and in good condition.

o Work in a well-ventilated area, preferably within a chemical fume hood[2].
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o Have an emergency plan and access to a safety shower and eyewash station.

e Handling the Chemical:

[e]

Avoid generating dust[2].

o

Do not eat, drink, or smoke in the handling area[2].

Wash hands thoroughly after handling the substance[2].

[¢]

[e]

Keep the container tightly closed when not in use[2].
 In Case of a Spill:

Evacuate and restrict access to the spill area.

o

[¢]

Wearing appropriate PPE, carefully sweep the solid material into a sealed container for

disposal[2].

[¢]

Avoid creating dust during cleanup[2].

Clean the spill area with a suitable solvent and then wash with soap and water.

[e]

Disposal Plan

o Waste Collection:

o Collect all waste material, including contaminated PPE, in a clearly labeled, sealed, and
compatible container. Label the container as "HAZARDOUS WASTE" and list the

contents[5].
e Disposal Method:

o Dispose of the chemical waste in accordance with all local, regional, and national
regulations[?2].

o A common disposal method is to dissolve the material in a combustible solvent and burn it
in a chemical incinerator equipped with an afterburner and scrubber[2].
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o Do not allow the product to enter drains, waterways, or the soil[2].

Workflow Diagrams

The following diagrams illustrate the key workflows for handling 5,10-Dihydro-5,10-
dimethylphenazine safely.
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Safe Handling Workflow for 5,10-Dihydro-5,10-dimethylphenazine
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l
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l
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l
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Click to download full resolution via product page

Caption: Safe Handling Workflow Diagram.
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Emergency Response for Spills

[Evacuate Immediate Areza
Glert Supervisor & Safety OfficeD

Don Full PPE
Contain the Spill

Clean Up Spill (Avoid Dust)

:

Dispose of Waste Properly

Gecontaminate Area
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Caption: Spill Response Workflow Diagram.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b096816?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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